Cas no 1564824-06-1 (3-(pyrrolidin-1-yl)propane-1-sulfonamide)

• Product Name: 3-(pyrrolidin-1-yl)propane-1-sulfonamide
• CAS No: 1564824-06-1
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• CID: 6176141
• PubChem ID: 68554165
• Update Time: 2025-08-05

3-(pyrrolidin-1-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-1-yl)propane-1-sulfonamide
• EN300-1120728
• 1564824-06-1
• SCHEMBL3219504

• Inchi： 1S/C7H16N2O2S/c8-12(10,11)7-3-6-9-4-1-2-5-9/h1-7H2,(H2,8,10,11)
• InChI Key： NKHADMLNFILWMD-UHFFFAOYSA-N
• SMILES： S(CCCN1CCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 192.09324893g/mol
• Monoisotopic Mass: 192.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(pyrrolidin-1-yl)propane-1-sulfonamide

3-(Pyrrolidin-1-Yl)Propane-1-Sulfonamide: A Comprehensive Overview

3-(Pyrrolidin-1-Yl)Propane-1-Sulfonamide, also known by its CAS registry number CAS No. 1564824-06-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The molecule consists of a pyrrolidine ring attached to a sulfonamide group via a propane chain, making it a versatile scaffold for further chemical modifications.

The sulfonamide group in 3-(Pyrrolidin-1-Yl)Propane-1-Sulfonamide is a key functional group that contributes to its chemical reactivity and biological activity. Sulfonamides are known for their ability to act as inhibitors of various enzymes, particularly those involved in cellular signaling pathways. Recent studies have explored the potential of this compound as a modulator of kinase activity, which is crucial in the development of anti-cancer therapies. The pyrrolidine ring, on the other hand, introduces steric bulk and enhances the compound's lipophilicity, making it more amenable to crossing biological membranes.

One of the most promising applications of 3-(Pyrrolidin-1-Yl)Propane-1-Sulfonamide lies in its role as a building block for more complex molecules. Researchers have utilized this compound as an intermediate in the synthesis of bioactive agents, including peptide mimetics and small-molecule inhibitors. Its modular structure allows for easy substitution at various positions, enabling chemists to tailor its properties for specific therapeutic targets.

In terms of synthesis, 3-(Pyrrolidin-1-Yl)Propane-1-Sulfonamide can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic asymmetric synthesis have made it possible to produce enantiomerically pure derivatives, which are essential for studying the stereochemical requirements of biological interactions.

The pharmacokinetic profile of 3-(Pyrrolidin-1-Yl)Propane-1-Sulfonamide has also been a focus of recent investigations. Studies suggest that the compound exhibits moderate solubility in aqueous media and reasonable stability under physiological conditions, making it a viable candidate for further preclinical testing. However, its bioavailability remains a critical factor that requires optimization through structural modifications.

Beyond its therapeutic potential, 3-(Pyrrolidin-1-Yl)Propane-1-Sulfonamide has found applications in materials science. Its ability to form self-assembled monolayers on various substrates has been explored for use in surface engineering and sensor technology. The sulfonamide group's affinity for metal ions makes it particularly useful in creating functional surfaces with tailored electronic properties.

In conclusion, 3-(Pyrrolidin-1-Yl)Propane-1-Sulfonamide is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, combined with recent advances in synthetic methodology and pharmacological research, positions it as a valuable tool for advancing both academic and industrial pursuits. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple disciplines.